Cas no 2580251-82-5 (8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid)

• Product Name: 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid
• CAS No: 2580251-82-5
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5662969
• PubChem ID: 165890401
• Update Time: 2025-09-28

8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-{[(benzyloxy)carbonyl]amino}isoquinoline-3-carboxylic acid
• 2580251-82-5
• EN300-27724169
• 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid

• Inchi： 1S/C18H14N2O4/c21-17(22)16-9-13-7-4-8-15(14(13)10-19-16)20-18(23)24-11-12-5-2-1-3-6-12/h1-10H,11H2,(H,20,23)(H,21,22)
• InChI Key： GCSMKUYRKMKQBY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC2C=C(C(=O)O)N=CC=21)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 322.09535693g/mol
• Monoisotopic Mass: 322.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.5Ų

Additional information on 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2580251-82-5 and Product Name: 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid

The compound identified by the CAS number 2580251-82-5 and the product name 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The isoquinoline core, a well-known scaffold in medicinal chemistry, combined with the protective (benzyloxy)carbonyl group and the amino functionality, suggests a multifaceted utility in synthetic chemistry and biological assays.

In recent years, the isoquinoline scaffold has been extensively studied for its role in developing bioactive molecules. Its aromatic system and ability to form stable complexes with biological targets make it a valuable component in drug design. The specific modification at the 8-position with a (benzyloxy)carbonylamino group introduces both a protective element for further functionalization and an amino group that can participate in hydrogen bonding or salt formation, enhancing the compound's solubility and bioavailability.

The carboxylic acid moiety at the 3-position of the isoquinoline ring further expands the compound's potential applications. This functional group can be used for further derivatization, such as esterification or amidation, allowing for the creation of a diverse array of analogs. These derivatives can then be screened for their biological activity, making this compound a versatile tool in medicinal chemistry.

Recent studies have highlighted the importance of isoquinoline derivatives in addressing various therapeutic challenges. For instance, modifications of the isoquinoline core have been shown to enhance binding affinity to target proteins, leading to more effective drug candidates. The presence of both the (benzyloxy)carbonyl group and the amino group in 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. The protective nature of the (benzyloxy)carbonyl group allows for selective deprotection under controlled conditions, enabling chemists to introduce additional functional groups at other positions on the isoquinoline ring. This flexibility is crucial in drug discovery, where precise control over molecular structure is often required to achieve optimal biological activity.

The carboxylic acid group also provides an opportunity for salt formation, which can improve solubility and pharmacokinetic properties. Salts are commonly used in pharmaceutical formulations to enhance stability and bioavailability, making this compound a valuable asset in drug development pipelines. Additionally, the isoquinoline core itself has been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways.

Current research trends indicate that isoquinoline derivatives are being explored for their potential in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The structural features of 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid, particularly its ability to form hydrogen bonds and its aromatic system, make it well-suited for these applications. Further studies are needed to fully elucidate its biological activity and potential therapeutic uses.

In conclusion, 8-{(benzyloxy)carbonylamino}isoquinoline-3-carboxylic acid represents a significant contribution to pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and development. As research continues to uncover new applications for isoquinoline derivatives, compounds like this one are likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.